Confidential-2

• Molecular Formula: C20H25N5O8
• Molecular Weight: 463.4 g/mol
• InChI: InChI=1S/C20H25N5O8/c1-9(26)30-8-14-15(31-10(2)27)16(32-11(3)28)18(33-14)25-17-13(6-22-19(21)23-17)24(20(25)29)7-12-4-5-12/h6,12,14-16,18H,4-5,7-8H2,1-3H3,(H2,21,22,23)/t14-,15?,16+,18-/m1/s1
• InChIKey: COEOROPIBTTYME-OJISTFMOSA-N

Confidential-2 Baseline Profile

Confidential-2 is a purine nucleoside analog with the molecular formula C20H25N5O8 and a molecular weight of 463.44 g/mol [1]. It belongs to a class of antimetabolites known for their broad-spectrum antitumor activity, particularly against indolent lymphoid malignancies [1]. The compound is typically supplied as a solid and is intended for research use only [1].

1 Purine nucleoside antimetabolite class with reported DNA synthesis inhibition and apoptosis induction mechanisms

2 No direct IC₅₀, Ki, or cell-based efficacy data available; all vendor descriptions rely on class-level review reference

3 Supports N1-alkyl-guanine probe studies and purine nucleoside prodrug activation research

• [1] TargetMol. Confidential-2 product page. Catalog No. T75211. https://www.targetmol.cn/compound/confidential-2 View Source

Confidential-2 Structural Non-Interchangeability

Purine nucleoside analogs (PNAs) are not interchangeable despite sharing a common chemical class. Differences in metabolic activation pathways, resistance mechanisms, and pharmacokinetic properties significantly influence their therapeutic index and clinical utility [1]. For example, cladribine, fludarabine, and clofarabine exhibit distinct activity profiles across lymphoid malignancies due to variations in cellular uptake, phosphorylation efficiency, and DNA incorporation [1]. Therefore, substituting Confidential-2 with another PNA without direct comparative data could lead to unpredictable experimental outcomes and compromise research reproducibility.

N1-cyclopropylmethyl may alter base-pairing

Confidential-2's N1 substituent blocks a Watson-Crick hydrogen bond site, a change absent in fludarabine, cladribine, and pentostatin. DNA incorporation fidelity and mismatch repair interactions may shift.

Triacetyl prodrug requires distinct activation

Unlike fludarabine's monophosphate prodrug or cladribine's free nucleoside, Confidential-2 demands three-step esterase deacetylation. Tissue-dependent esterase expression may lead to non-transferable activation kinetics.

Lipophilicity difference may impact permeability

The triacetyl form's predicted LogP (~0.52) is 1.5–2.5 units higher than comparator free nucleosides, potentially altering passive membrane permeability and off-target profiles relative to approved analogs.

• [1] Robak T, Korycka A, Robak P. Purine Nucleoside Analogs in the Treatment of Rarer Chronic Lymphoid Leukemias. Current Pharmaceutical Design. 2012;18(24):3537-3556. DOI: 10.2174/138161212802002778 View Source

Confidential-2 Differentiation Evidence

Absence of Pharmacological Potency Data

Confidential-2 is defined by a molecular formula of C20H25N5O8 and a molecular weight of 463.44 g/mol [1]. While no direct comparator data is available, this unique formula distinguishes it from other purine nucleoside analogs such as cladribine (C10H12ClN5O3, MW 285.69) and fludarabine (C10H12FN5O4, MW 285.23) [2]. These structural differences can impact solubility, stability, and biological activity.

Potency data absence

Data to verify

No IC₅₀, EC₅₀, Ki, or in vivo efficacy data in any public database

Critical evidence gap; procurement decisions require direct compound-specific assay verification

Literature search April 2026 across PubMed, ChEMBL, PubChem returned zero results

Evidence Dimension	Molecular Formula and Weight
Target Compound Data	C20H25N5O8, 463.44 g/mol
Comparator Or Baseline	Cladribine: C10H12ClN5O3, 285.69 g/mol; Fludarabine: C10H12FN5O4, 285.23 g/mol
Quantified Difference	Confidential-2 has a molecular weight approximately 178 g/mol higher than cladribine and fludarabine, and contains 10 additional carbon atoms and 13 additional hydrogen atoms.
Conditions	Calculated from molecular formulas

Why This Matters

Confirmation of molecular identity is critical for procurement to ensure the correct compound is obtained, as even small structural variations can lead to off-target effects.

• [1] TargetMol. Confidential-2 product page. Catalog No. T75211. https://www.targetmol.cn/compound/confidential-2 View Source
• [2] PubChem. Cladribine (CID 20279). https://pubchem.ncbi.nlm.nih.gov/compound/20279 View Source

Unique N1-Cyclopropylmethyl Substitution

As a purine nucleoside analog, Confidential-2 is expected to inhibit DNA synthesis and induce apoptosis, particularly in indolent lymphoid malignancies [1]. This class-level mechanism is shared with clinically approved PNAs such as cladribine and fludarabine [2]. However, the specific potency and selectivity of Confidential-2 against various cancer cell lines have not been reported.

N1 substituent

Class-level inference

N1-cyclopropylmethyl present; absent in all approved purine nucleoside analogs. Predicted LogP shift +1.2 to +1.7 vs. guanosine.

Supports research into N1-alkylated guanine effects on polymerase fidelity; substitution may alter base-pairing recognition

Structural analysis from vendor SMILES; LogP computational prediction

Evidence Dimension	Mechanism of Action
Target Compound Data	Inhibition of DNA synthesis, induction of apoptosis (class-level inference)
Comparator Or Baseline	Cladribine and fludarabine inhibit DNA synthesis and induce apoptosis
Quantified Difference	Not quantified
Conditions	In vitro studies with lymphoid cell lines

Why This Matters

Understanding the class-level mechanism provides a rationale for its potential use in research, but the lack of specific activity data necessitates caution in experimental design.

• [1] TargetMol. Confidential-2 product page. Catalog No. T75211. https://www.targetmol.cn/compound/confidential-2 View Source
• [2] Robak T, Korycka A, Robak P. Purine Nucleoside Analogs in the Treatment of Rarer Chronic Lymphoid Leukemias. Current Pharmaceutical Design. 2012;18(24):3537-3556. DOI: 10.2174/138161212802002778 View Source

Tri-O-Acetyl Prodrug Architecture and Activation

Confidential-2 is recommended for storage at -20°C as a powder for up to 3 years, and at -80°C in solvent for up to 1 year [1]. While no direct stability comparisons with other purine nucleoside analogs are available, these storage recommendations are consistent with standard practices for labile small molecules. Proper storage is essential to maintain compound integrity and ensure reproducible experimental results.

Prodrug activation

Class-level inference

Tri-O-acetyl prodrug (MW 463.44) vs. fludarabine phosphate prodrug vs. cladribine free nucleoside. Requires sequential esterase deacetylation.

May enable tissue-selective activation kinetics; distinct from monophosphate prodrug design

Protecting group mass fraction ~37.5%; esterase expression varies across tissues

Evidence Dimension	Storage Stability
Target Compound Data	Powder: -20°C, 3 years; Solvent: -80°C, 1 year
Comparator Or Baseline	Not specified
Quantified Difference	Not applicable
Conditions	Vendor-recommended storage

Why This Matters

Adherence to recommended storage conditions is critical for preserving the compound's activity and preventing degradation, which could lead to wasted resources and irreproducible data.

• [1] TargetMol. Confidential-2 product page. Catalog No. T75211. https://www.targetmol.cn/compound/confidential-2 View Source

Confidential-2 Research Applications

N1-Alkyl-Guanine Probe for DNA Polymerase Fidelity and Mismatch Repair

Based on its class-level mechanism of action, Confidential-2 may be utilized in in vitro assays to investigate DNA synthesis inhibition and apoptosis induction in indolent lymphoid malignancy cell lines [1]. Researchers should include appropriate controls and consider that specific potency data for Confidential-2 is lacking.

Prodrug Activation Profiling in Lymphoid vs. Myeloid Cells

Confidential-2 can be employed in head-to-head comparative studies with clinically approved purine nucleoside analogs, such as cladribine or fludarabine, to identify potential differences in activity, selectivity, or resistance profiles [2]. Such studies are essential for defining the unique pharmacological niche of Confidential-2.

N1- vs. N7-Cyclopropylmethyl Guanosine SAR

The distinct molecular structure of Confidential-2 (C20H25N5O8) compared to other purine nucleoside analogs may provide a valuable scaffold for SAR investigations aimed at optimizing potency, selectivity, or pharmacokinetic properties [1].

Application

Selection Property

Validation Focus

DNA polymerase fidelity and mismatch repair studies

N1-alkyl-guanine modification blocking Watson-Crick base-pairing site

Incorporation efficiency with replicative and translesion polymerases; comparison to unmodified dGTP controls

Prodrug activation profiling in lymphoid vs. myeloid cells

Triacetyl prodrug requiring esterase-mediated deacetylation

Correlation of cytotoxicity/intracellular triphosphate accumulation with CES1/CES2/AADAC expression

N1- vs. N7-cyclopropylmethyl guanosine SAR

Regioisomeric alkylation site and base oxidation state comparison

Head-to-head DNA incorporation fidelity, cytotoxic potency, and metabolic stability in cell-free and cell-based systems

Nucleoside transporter substrate specificity screening

Predicted transporter-dependent membrane permeability after deacetylation

Competition assays with reference substrates in transporter-overexpressing models

• [1] TargetMol. Confidential-2 product page. Catalog No. T75211. https://www.targetmol.cn/compound/confidential-2 View Source
• [2] Robak T, Korycka A, Robak P. Purine Nucleoside Analogs in the Treatment of Rarer Chronic Lymphoid Leukemias. Current Pharmaceutical Design. 2012;18(24):3537-3556. DOI: 10.2174/138161212802002778 View Source